Cas no 129678-27-9 (H-Val-Phe-NH2·HCl)

• Product Name: H-Val-Phe-NH2·HCl
• CAS No: 129678-27-9
• MF: C₁₄H₂₂ClN₃O₂
• MW: 299.796382427216
• CID: 137008
• PubChem ID: 72943148
• Update Time: 2025-05-22

H-Val-Phe-NH2·HCl Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-N-((S)-1-amino-1-oxo-3-phenylpropan-2-yl)-3-methylbutanamide hydrochloride
• H-VAL-PHE-NH2 . HCL
• H-Val-Phe-NH₂ · HCl
• H-Val-Phe-NH2·HCl
• L-Phenylalaninamide,L-valyl- (9CI)
• H-Val-Phe-Nh2 Hcl
• H-Val-Phe-NH2
• 129678-27-9
• (2S)-2-AMINO-N-[(1S)-1-CARBAMOYL-2-PHENYLETHYL]-3-METHYLBUTANAMIDE HYDROCHLORIDE
• H-Val-Phe-NH2-HCl
• (2S)-2-amino-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-3-methylbutanamide;hydrochloride

• Inchi： 1S/C14H21N3O2.ClH/c1-9(2)12(15)14(19)17-11(13(16)18)8-10-6-4-3-5-7-10;/h3-7,9,11-12H,8,15H2,1-2H3,(H2,16,18)(H,17,19);1H/t11-,12-;/m0./s1
• InChI Key： DOZPBAVBVCKJBE-FXMYHANSSA-N
• SMILES： Cl.O=C([C@H](C(C)C)N)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.1400546g/mol
• Monoisotopic Mass: 299.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Val-Phe-NH2·HCl

H-Val-Phe-NH2·HCl (CAS No: 129678-27-9) - A Comprehensive Overview

H-Val-Phe-NH2·HCl, also known by its CAS registry number 129678-27-9, is a peptide derivative that has garnered significant attention in the fields of pharmacology and biochemistry. This compound, composed of the amino acids valine (Val) and phenylalanine (Phe), linked through an amide bond, has been extensively studied for its potential applications in drug development and therapeutic interventions. The hydrochloride salt form (·HCl) ensures stability and solubility, making it a preferred choice for various experimental and clinical settings.

Recent advancements in peptide chemistry have highlighted the importance of H-Val-Phe-NH2·HCl in understanding the structural dynamics of peptide-based drugs. Researchers have utilized this compound to investigate the relationship between peptide sequence, conformational flexibility, and biological activity. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated that H-Val-Phe-NH2·HCl exhibits unique binding affinities to specific receptors, potentially paving the way for novel therapeutic agents targeting neurodegenerative diseases.

The synthesis of H-Val-Phe-NH2·HCl involves a multi-step process, including solid-phase peptide synthesis (SPPS) and subsequent salt formation. This method ensures high purity and consistency, which are critical for both research and commercial applications. The compound's physical properties, such as its melting point (~180°C) and solubility in aqueous solutions (~5 mg/mL at pH 7.4), make it suitable for various experimental setups, including cell culture studies and in vivo assays.

One of the most promising areas of research involving 129678-27-9 is its role in modulating cellular signaling pathways. Preclinical studies have shown that H-Val-Phe-NH2·HCl can inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier (BBB) has raised hopes for its application in treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

From a structural perspective, 129678-27-9 exhibits a rigid yet flexible backbone, which allows it to adopt multiple conformations. This property is crucial for its interaction with target proteins, as demonstrated by molecular docking studies published in *ACS Chemical Biology*. These studies reveal that 129678-27-9 can bind to specific pockets on protein surfaces with high specificity, enhancing its therapeutic potential.

The market demand for 129678-27-9 has been steadily increasing due to its versatility in both academic research and industrial applications. Pharmaceutical companies are actively exploring its use as a lead compound for developing next-generation drugs. Furthermore, the compound's compatibility with various analytical techniques, such as mass spectrometry (MS) and nuclear magnetic resonance (NMR), facilitates detailed characterization and quality control.

In conclusion, 129678-27-9, or 1-Hydroxyvalylphenylalanine hydrochloride, represents a significant advancement in peptide chemistry. Its unique properties, coupled with cutting-edge research findings, position it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover new insights into its biological functions, 1-Hydroxyvalylphenylalanine hydrochloride is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.